![molecular formula C9H13N3O2 B1464329 3-[(6-Ethylpyrimidin-4-yl)amino]propanoic acid CAS No. 1292993-23-7](/img/structure/B1464329.png)
3-[(6-Ethylpyrimidin-4-yl)amino]propanoic acid
Overview
Description
“3-[(6-Ethylpyrimidin-4-yl)amino]propanoic acid” is a complex organic compound that contains an amino acid moiety (propanoic acid with an amino substitution) and a pyrimidine ring (a six-membered ring with two nitrogen atoms) with an ethyl group attached .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include a pyrimidine ring, which is a heterocyclic aromatic ring system, similar to benzene, but with two nitrogen atoms. Attached to this ring is an ethyl group (a two-carbon chain). The compound also includes a propanoic acid moiety (a three-carbon chain ending with a carboxylic acid group), with an amino group substitution .Chemical Reactions Analysis
As for the chemical reactions, it would participate in, this would depend on the specific conditions and reagents present. The amino and carboxylic acid groups could potentially engage in acid-base reactions. The pyrimidine ring might undergo electrophilic substitution reactions .Scientific Research Applications
Synthesis and Structural Studies
- One-step Synthesis of Pyrimidines: The compound has been used in one-step synthesis processes to create pyrido[2,3-d]pyrimidines and other derivatives, demonstrating its versatility in chemical synthesis (Harutyunyan et al., 2015).
- Structural Analysis in Drug Design: Its derivatives have been studied for their potential as selective inhibitors, with detailed structural analysis conducted to understand their interactions with enzymes. This has applications in designing targeted therapies for specific diseases (Stevens et al., 1997).
Chemical Synthesis and Derivatives
- Creation of Amino Acid Derivatives: The compound has been used to generate amino acid derivatives, showcasing its role in the development of novel compounds with potential biological activities (Frade et al., 2007).
- Synthesis of Anticancer Agents: It has been utilized in the synthesis of compounds with potential anticancer properties, highlighting its importance in medicinal chemistry (Temple et al., 1983).
Biocatalysis and Enantioselective Synthesis
- Enzymatic Preparation of Amino Acids: This compound has been used in enzymatic routes to synthesize key intermediates for drug candidates, demonstrating its role in biocatalysis and asymmetric synthesis (Chen et al., 2011).
- Asymmetric Synthesis of Aminopyrimidine: Its use in the asymmetric synthesis of aminopyrimidine amino acids showcases its application in creating structurally complex and chiral compounds (Möschwitzer et al., 2013).
Mechanism of Action
The mechanism of action of this compound is not clear without additional context. If it’s intended for use as a pharmaceutical, its mechanism would depend on the specific biological target it interacts with. If it’s intended for use in materials science or another field, its mechanism of action would depend on the specific application .
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its intended application. If it shows promising activity in a particular area (such as medicinal chemistry, materials science, etc.), future research could involve further optimization of the compound’s structure to enhance its activity, or investigation of its mechanism of action .
properties
IUPAC Name |
3-[(6-ethylpyrimidin-4-yl)amino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c1-2-7-5-8(12-6-11-7)10-4-3-9(13)14/h5-6H,2-4H2,1H3,(H,13,14)(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADVVQQNSCQNUDT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NC=N1)NCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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